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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzonitrile

cat. No.: B1209073

Ensuring the safe and proper disposal of 2,4,5-Trifluorobenzonitrile is critical for laboratory
safety and environmental protection. This guide provides essential information for researchers,
scientists, and drug development professionals on the correct handling and disposal
procedures for this compound. Adherence to these protocols will minimize risks and ensure
compliance with safety regulations.

Key Safety and Hazard Information

2,4,5-Trifluorobenzonitrile is a combustible liquid that can cause skin irritation. It may be
harmful if swallowed, inhaled, or comes into contact with the skin.[1] Appropriate personal
protective equipment (PPE) should be worn at all times when handling this chemical.

Property Value Source
CAS Number 98349-22-5 [11[21[3]
Appearance Colorless liquid [4]
Flash Point 83 °C (181.4 °F) - closed cup [2]
Density 1.373 g/mL at 25 °C [21[4]
Storage Class 10 - Combustible liquids [2]

Experimental Protocols
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Personal Protective Equipment (PPE) Requirements:

Before beginning any work with 2,4,5-Trifluorobenzonitrile, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.[5]
Hand Protection: Appropriate chemical-resistant gloves.[5]

Respiratory Protection: A NIOSH-approved respirator with a multi-purpose combination
cartridge is recommended, especially when working outside of a fume hood.[2][5]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[5]

Spill Response Protocol:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.
Control Ignition Sources: Remove all sources of ignition from the area.[1]

Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal
binder to soak up the spill.[1][6]

Collect Waste: Carefully collect the absorbed material into a suitable, labeled, and closed
container for disposal.[1][6]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Dispose of the container with the absorbed material as hazardous waste
through an approved waste disposal plant.[1]

Disposal Procedures

The primary method for the disposal of 2,4,5-Trifluorobenzonitrile is through an approved
hazardous waste disposal facility.[1][6]

Step-by-Step Disposal Guide:
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Segregate Waste: Do not mix 2,4,5-Trifluorobenzonitrile waste with other chemical waste
streams unless compatibility is confirmed. It is incompatible with acids, bases, strong
oxidizing agents, and strong bases.[1]

Containerize Waste:
o Place liquid waste in a clearly labeled, sealed, and compatible container.

o For solid waste contaminated with 2,4,5-Trifluorobenzonitrile (e.g., contaminated gloves,
absorbent materials), place it in a separate, clearly labeled, sealed container.

Labeling: Label the waste container clearly with "Hazardous Waste" and the full chemical
name: "2,4,5-Trifluorobenzonitrile".

Storage: Store the waste container in a designated, well-ventilated, and cool, dry area away
from heat and ignition sources.[1]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
to arrange for the pickup and disposal of the hazardous waste.

Empty Container Disposal:

Empty containers that held 2,4,5-Trifluorobenzonitrile must be treated as hazardous waste.
These containers should be triple-rinsed with a suitable solvent. The rinsate must be collected
and disposed of as hazardous waste.[7]

Disposal Workflow
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Caption: Disposal workflow for 2,4,5-Trifluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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